Cas no 1186607-05-5 (2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide)
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5yl)-3-(propylsulfonamido)benzamide
- 3tv6
- B0R
- PFHJLTOLXWXCJH-UHFFFAOYSA-N
- DB-292340
- 1186607-05-5
- CHEMBL1822067
- SCHEMBL1444323
- BDBM50484234
- Q27458159
- 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-[(propylsulfonyl)amino]benzamide
- 2,6-difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonylamino)benzamide
- 2,6-difluoro-N-{3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl}-3-(propane-1-sulfonamido)benzamide
- 2,6-Difluoro-N-(3-Methoxy-2h-Pyrazolo[3,4-B]pyridin-5-Yl)-3-[(Propylsulfonyl)amino]benzamide
- 2,6-difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonamido)benzamide
- 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide
-
- Inchi: 1S/C17H17F2N5O4S/c1-3-6-29(26,27)24-12-5-4-11(18)13(14(12)19)16(25)21-9-7-10-15(20-8-9)22-23-17(10)28-2/h4-5,7-8,24H,3,6H2,1-2H3,(H,21,25)(H,20,22,23)
- InChI Key: PFHJLTOLXWXCJH-UHFFFAOYSA-N
- SMILES: S(CCC)(NC1C=CC(=C(C(NC2=CN=C3C(C(=NN3)OC)=C2)=O)C=1F)F)(=O)=O
Computed Properties
- Exact Mass: 425.09693154g/mol
- Monoisotopic Mass: 425.09693154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 679
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 134Ų
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D446265-0.5mg |
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5yl)-3-(propylsulfonamido)benzamide |
1186607-05-5 | 0.5mg |
$ 205.00 | 2022-06-05 | ||
| TRC | D446265-5mg |
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5yl)-3-(propylsulfonamido)benzamide |
1186607-05-5 | 5mg |
$1918.00 | 2023-05-18 | ||
| TRC | D446265-.5mg |
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5yl)-3-(propylsulfonamido)benzamide |
1186607-05-5 | 5mg |
$253.00 | 2023-05-18 | ||
| TRC | D446265-25mg |
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5yl)-3-(propylsulfonamido)benzamide |
1186607-05-5 | 25mg |
$ 12800.00 | 2023-09-07 |
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide
Recent Advances in the Study of 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonamido)benzamide (CAS: 1186607-05-5)
The compound 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonamido)benzamide (CAS: 1186607-05-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolopyridine core and sulfonamide functionality, has shown promising potential in targeted therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of kinase inhibition and cancer therapy.
One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in tumor proliferation. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth in various cancer models, including breast and lung cancers. The molecule's structural features, such as the difluoro and methoxy substituents, contribute to its high binding affinity and selectivity for target kinases, minimizing off-target effects.
Further investigations into the pharmacokinetics and pharmacodynamics of 1186607-05-5 have revealed favorable absorption and distribution profiles. The compound exhibits good oral bioavailability and sustained plasma concentrations, making it a viable candidate for oral administration. Additionally, metabolic stability studies have shown that the molecule is resistant to rapid degradation, ensuring prolonged therapeutic activity.
Recent advancements in synthetic methodologies have also been reported, enabling more efficient and scalable production of 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonamido)benzamide. Novel catalytic approaches and green chemistry techniques have been employed to optimize yield and purity, addressing previous challenges in large-scale synthesis.
In conclusion, the ongoing research on 1186607-05-5 underscores its potential as a lead compound in the development of next-generation kinase inhibitors. Future studies are expected to explore its applications in combination therapies and its efficacy in resistant cancer phenotypes. The compound's unique chemical and pharmacological properties position it as a promising candidate for clinical translation.
1186607-05-5 (2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)